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These application notes provide a comprehensive guide to studying reptile and amphibian

(herpetofauna) populations within the unique ecosystem of the Chinnar Wildlife Sanctuary, a

protected area in the Western Ghats, Kerala, India. The protocols outlined below are designed

to ensure standardized, replicable, and ethically sound data collection, crucial for long-term

monitoring, biodiversity assessment, and conservation efforts.

Introduction to Herpetofaunal Studies in Chinnar
The Chinnar Wildlife Sanctuary, located in the rain shadow region of the Western Ghats,

presents a unique assemblage of dry deciduous forests, scrublands, and riparian habitats. This

diverse environment supports a rich herpetofaunal diversity. Recent surveys have highlighted

the presence of numerous endemic and threatened species. A study documented 18 species of

amphibians from eight families within the sanctuary, of which nine are endemic to the Western

Ghats and five are threatened[1][2][3]. Another source notes the presence of 52 reptile species

and 15 amphibian species[4][5]. A broader survey of the Munnar wildlife division, which

includes Chinnar, recorded 60 amphibian and 74 reptile species, with 29 of the reptiles being

endemic to the Western Ghats[6][7].

These protocols are designed to provide a framework for systematic inventory and monitoring

of these populations.
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Quantitative Data Summary
The following tables summarize the known species richness of amphibians and reptiles in

Chinnar Wildlife Sanctuary and provide a list of amphibian species with their conservation

status.

Table 1: Herpetofaunal Species Richness in Chinnar Wildlife Sanctuary

Taxon
Number of
Species

Endemic
Species
(Western
Ghats)

Threatened
Species

Data Source

Amphibians 18 9 5 [1][2][3]

Reptiles 52

29 (in the

broader Munnar

region)

Not specified [4][5][6]

Table 2: Amphibian Species Recorded in Chinnar Wildlife Sanctuary
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Family
Scientific
Name

Common
Name

Western Ghats
Endemic
Status

IUCN Red List
Status

Bufonidae
Duttaphrynus

melanostictus

Common Indian

Toad
Non-Endemic

Least Concern

(LC)

Bufonidae
Duttaphrynus

parietalis
Ridged Toad Endemic

Least Concern

(LC)

Dicroglossidae
Euphlyctis

cyanophlyctis
Skipper Frog Non-Endemic

Least Concern

(LC)

Dicroglossidae Fejervarya sp. Cricket Frog - -

Dicroglossidae
Hoplobatrachus

tigerinus
Indian Bull Frog Non-Endemic

Least Concern

(LC)

Micrixalidae Micrixalus fuscus
Dusky Torrent

Frog
Endemic Vulnerable (VU)

Microhylidae Microhyla ornata
Ornate Narrow-

mouthed Frog
Non-Endemic

Least Concern

(LC)

Nyctibatrachidae
Nyctibatrachus

aliciae

Alicia's Night

Frog
Endemic

Endangered

(EN)

Nyctibatrachidae
Nyctibatrachus

major
Major Night Frog Endemic Vulnerable (VU)

Nyctibatrachidae
Nyctibatrachus

minor
Minor Night Frog Endemic

Endangered

(EN)

Ranidae
Hylarana

malabarica
Malabar Frog Endemic

Least Concern

(LC)

Ranidae
Indosylvirana

beddomii

Beddome's

Leaping Frog
Endemic

Least Concern

(LC)

Ranidae
Indosylvirana

temporalis
Bronzed Frog Endemic

Least Concern

(LC)
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Rhacophoridae
Polypedates

maculatus

Chunam Tree

Frog
Non-Endemic

Least Concern

(LC)

Rhacophoridae
Pseudophilautus

wynaadensis

Wayanad Bush

Frog
Endemic

Endangered

(EN)

Rhacophoridae
Rhacophorus

malabaricus

Malabar Gliding

Frog
Endemic

Least Concern

(LC)

Ichthyophiidae Ichthyophis sp. Caecilian - -

Uraeotyphlidae Uraeotyphlus sp. Caecilian - -

Source: Adapted from Amphibian Fauna of Chinnar Wildlife Sanctuary, Kerala, India.[1]

Experimental Protocols
A combination of survey techniques is recommended for a comprehensive assessment of the

herpetofauna in Chinnar.

Visual Encounter Surveys (VES)
Visual Encounter Surveys are a standardized method for searching for animals over a defined

area or time. This is one of the most common and effective methods for detecting a wide

variety of amphibians and reptiles.

Objective: To determine species presence/absence, relative abundance, and habitat

associations.

Methodology:

Transect Establishment:

Establish line transects of a predetermined length (e.g., 500m - 1km) across different

habitat types within Chinnar (riparian forests, dry deciduous forests, scrublands).

Mark the beginning and end of each transect with a GPS unit.

Survey Team:
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Surveys should be conducted by a team of 2-4 trained observers to ensure a similar level

of experience and detection probability.

Survey Timing:

Conduct both diurnal (daytime) and nocturnal (night-time) surveys to account for the

activity patterns of different species. Nocturnal surveys, often starting after dusk, are

particularly effective for most amphibians and many reptiles.

Search Protocol:

Surveyors should walk along the transect at a slow, consistent pace (e.g., 200m/hour).

Visually scan the area on both sides of the transect, up to a specified distance (e.g., 2

meters).

Systematically search potential microhabitats, including under rocks, logs, leaf litter, and in

crevices. For arboreal species, scan tree trunks and foliage.

Data Collection:

For each animal encountered, record the following:

Species identification.

GPS coordinates.

Time of sighting.

Microhabitat (e.g., on a rock, under a log, in leaf litter).

Animal's activity (e.g., basking, foraging, calling).

Take high-quality photographs for species verification.

Handle animals only when necessary for identification, and always with appropriate care

(e.g., using moistened, powder-free gloves for amphibians).
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Pitfall Trapping with Drift Fences
This passive trapping technique is highly effective for capturing terrestrial, fossorial (burrowing),

and leaf-litter dwelling reptiles and amphibians that are often missed during visual surveys.

Objective: To sample cryptic or ground-dwelling species and obtain data for population

estimates.

Methodology:

Array Design:

Construct arrays consisting of several pitfall traps connected by drift fences. A common

design is a Y-shaped array with a central pitfall trap and traps at the midpoint and end of

each of the three arms.

The drift fence, typically made of silt fencing or aluminum flashing, should be about 30-50

cm high and buried a few centimeters into the ground to prevent animals from going under

it. The fence acts as a barrier, guiding animals towards the traps.

Pitfall Trap Construction:

Use plastic buckets (e.g., 5-gallon) as pitfall traps.

Bury the buckets in the ground so that the rim is flush with the soil surface.

Drill small holes in the bottom of the buckets to allow for drainage during rain.

Trap Operation:

Place a wet sponge or moist leaf litter in the bottom of the trap to prevent amphibians from

desiccating.

Provide a small piece of PVC pipe or bark as cover for captured animals to reduce stress.

Traps must be checked at least once daily, preferably in the early morning, to prevent

mortality from predation, exposure, or stress.
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Data Collection:

For each captured animal, record the species, sex, age class (if possible), and

morphometric measurements (e.g., snout-vent length, weight).

Mark individuals (see Protocol 3.3) before releasing them a safe distance away from the

trap array to avoid immediate recapture.

Mark-Recapture Studies
Mark-recapture techniques are essential for estimating population size, survival rates, and

movement patterns. This method involves capturing, marking, releasing, and then recapturing

individuals over time.

Objective: To estimate key demographic parameters of a target population.

Methodology:

Capture and Handling:

Capture animals using methods described above (VES, pitfall trapping).

Handle animals carefully to minimize stress and potential injury.

Marking Techniques:

The choice of marking technique depends on the species. It should be long-lasting, not

harm the animal, and not affect its behavior or survival.

Toe Clipping (Amphibians and some Lizards): Removal of the tip of a digit. This is a

common method but requires ethical consideration and proper training to be performed

humanely. It should only be used when other methods are not feasible.

Scale Clipping (Snakes and Lizards): Clipping a unique combination of subcaudal or

ventral scales. This is a widely used and effective method for snakes.

VIE (Visible Implant Elastomer): Injecting a colored elastomer tag under the skin. This is a

less invasive method suitable for many amphibians and small reptiles.
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Data Recording:

Assign a unique identification code to each marked individual.

Record the mark, species, location, and date of capture.

Recapture Events:

Conduct subsequent capture sessions. For each animal captured, record whether it is a

new (unmarked) or recaptured (marked) individual.

Data Analysis:

Use statistical models like the Lincoln-Petersen estimator (for two capture sessions) or

more complex models (e.g., Jolly-Seber) for multiple sessions to estimate population size.

These models rely on the proportion of marked to unmarked individuals in the recapture

samples.

Experimental Workflow and Logic
The following diagram illustrates a comprehensive workflow for a herpetofaunal survey in

Chinnar Wildlife Sanctuary, integrating the different protocols.
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Workflow for Herpetofaunal Population Study in Chinnar WLS

Phase 1: Planning & Setup

Phase 2: Field Data Collection

Phase 3: Data Analysis & Reporting

Define Research Questions
(e.g., Diversity, Population Size)

Select Study Sites
(Based on Habitat Types in Chinnar)

Establish Transects & Trap Arrays
(GPS Marking)

Visual Encounter Surveys (VES)
(Diurnal & Nocturnal)

Pitfall Trapping

Specimen Processing
(ID, Measure, Photograph)

Marking Individuals
(e.g., Scale Clipping, VIE)

Data Collation & Management
(Database Entry)

Release Marked Animals

Recapture

Calculate Diversity Indices
(Shannon, Simpson, etc.)

Estimate Population Parameters
(Mark-Recapture Analysis) Habitat Association Analysis

Final Report & Publication

Click to download full resolution via product page

Caption: A workflow diagram for a comprehensive herpetofaunal survey.
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Ethical Considerations
All research activities involving live animals must adhere to strict ethical guidelines to minimize

disturbance and harm.

Permits: Obtain all necessary research and collection permits from the Kerala Forest

Department and any other relevant authorities before commencing fieldwork.

Animal Handling: Minimize handling time. For amphibians, always use powder-free nitrile

gloves moistened with water to protect their sensitive skin.

Trapping: Check traps daily to prevent animal mortality. Close traps during extreme weather

conditions.

Marking: Use the least invasive marking technique that is effective for the study species and

objectives.

Habitat Disturbance: Minimize disturbance to the habitat. Return all rocks and logs to their

original position after searching underneath them.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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